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Compound of Interest

Compound Name: (Chloromethyl)cyclopentane

Cat. No.: B1281465

An In-depth Technical Guide to the Safety, Handling, and Storage of
(Chloromethyl)cyclopentane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. It synthesizes publicly available safety information. Always
consult the most current Safety Data Sheet (SDS) from your specific supplier before handling
(Chloromethyl)cyclopentane and ensure a thorough risk assessment is completed for your
specific experimental protocols.

Chemical Identification and Physical Properties

(Chloromethyl)cyclopentane, also known as Cyclopentyl chloride, is a flammable and irritant
organic compound.[1] Its core structure consists of a five-membered cyclopentane ring with a
chloromethyl substituent.[2] This reactive group makes it a useful intermediate in the synthesis
of pharmaceuticals and agrochemicals.[2]

Table 1: Physicochemical Properties of
(Chloromethyl)cyclopentane
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Property Value Source
Molecular Formula CeH11ClI [1]
Molecular Weight 118.60 g/mol [1]
CAS Number 13988-39-1 [1]
Appearance C.olo.rless to Almost Colorless 3]
Liquid
Boiling Point 114 °C [3]
Density 1.005 g/mL at 25 °C [3]
Flash Point 15 °C (59 °F) [3]

Water Solubility

760 mg/L

[3]

Refractive Index

n20/D 1.4512

[3]

Hazard Identification and Classification

(Chloromethyl)cyclopentane is classified as a hazardous substance. It is a flammable liquid
and vapor that can cause skin, eye, and respiratory irritation.[1] The material's vapors are
heavier than air and may travel along the ground, creating a risk of distant ignition.[4]

Table 2: GHS Hazard Classification for
(Chloromethyl)cyclopentane
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Hazard Class Category Hazard Statement Pictogram

o H226: Flammable
Flammable Liquids Category 3 o &
liquid and vapor

Skin H315: Causes skin
) o Category 2 S
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o

Damage/Eye lrritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o

respiratory irritation

Exposure)

Source: PubChem CID 12815409[1]

Safe Handling Protocols

Adherence to strict safe handling procedures is critical to minimize exposure and mitigate risks.
The following protocols are derived from standard safety data sheets.

Engineering Controls and Work Practices

» Ventilation: All work with (Chloromethyl)cyclopentane must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

« Ignition Sources: Keep the chemical away from all sources of ignition, including open flames,
hot surfaces, sparks, and static discharge.[5] Use explosion-proof electrical, ventilating, and
lighting equipment.[5][6]

e Grounding: Ground and bond containers and receiving equipment during transfers to prevent
the buildup of electrostatic charges.[5][6]

» Tools: Use only non-sparking tools when handling containers.[5][6]

e Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in work
areas.[5] Contaminated clothing should be removed immediately and laundered before
reuse.[6]
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Caption: A typical workflow for the safe handling of (Chloromethyl)cyclopentane in a lab.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is mandatory.
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o Eye/Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A face
shield may be required for splash hazards.[7]

» Hand Protection: Wear suitable chemical-resistant gloves, such as neoprene or nitrile rubber.
[8] Always inspect gloves before use and replace them if they are contaminated or show
signs of degradation.[7]

» Skin and Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[7]
Long pants and closed-toe shoes are required to cover all skin.[7]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with a cartridge for organic vapors.[7]
Respirator use requires a formal institutional program, including fit-testing and training.[7]

Storage Requirements

Proper storage is essential to maintain the chemical's integrity and prevent hazardous
situations.

e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[5]

» Conditions: Keep containers tightly closed to prevent the escape of vapors. Protect from
sunlight and keep away from heat and ignition sources.[5]

e Incompatibilities: Store separately from strong oxidizing agents.[4][9]

o Container Type: Store in the original container or an approved alternative made from a
compatible material.[10]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the
person feels unwell or breathing is difficult, seek immediate medical attention.[11]
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» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water or shower.[12] If skin irritation occurs, get medical advice.[12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists,
seek medical attention.[12]

 Ingestion: Do NOT induce vomiting due to the risk of aspiration. Rinse the mouth with water.
Call a poison center or doctor immediately.[5]

Firefighting Measures
o Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO2).[13]

o Unsuitable Media: Do not use a solid water jet, as it may be ineffective and spread the fire.
[14]

o Specific Hazards: The chemical is highly flammable. Vapors can form explosive mixtures
with air and may travel to an ignition source and flash back.[4][12] Containers may explode
when heated.[12] Hazardous combustion products include carbon monoxide, carbon dioxide,
and hydrogen chloride gas.[12]

o Protective Actions: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[10] Use a water spray to cool fire-exposed containers.

Accidental Release and Spill Containment

For any spill, evacuate non-essential personnel and eliminate all ignition sources.
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Caption: A decision workflow for responding to a (Chloromethyl)cyclopentane spill.

e Containment: Stop the leak if it can be done without risk.[10] Cover drains to prevent entry
into waterways.
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o Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[10][12] Do not use combustible absorbents like sawdust.[4]

e Disposal: Collect the absorbed material using clean, non-sparking tools and place it into a
suitable, sealed container for disposal as hazardous waste.[10][12] Dispose of contents and
containers at an approved waste disposal plant.

Disposal Considerations

Waste material is classified as hazardous.[15] All waste, including contaminated absorbent
materials and empty containers, must be disposed of in accordance with local, state, and
federal regulations for hazardous waste.[15] Empty containers may retain product residue and
vapors and can be dangerous; they should be handled as if they were full.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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